Cas no 179031-22-2 (Benzoic acid, 3,4,5-tris(tetradecyloxy)-)

• Product Name: Benzoic acid, 3,4,5-tris(tetradecyloxy)-
• CAS No: 179031-22-2
• MF: C₄₉H₉₀O₅
• MW: 759.235916614532
• CID: 1365913
• Update Time: 2024-08-14

Benzoic acid, 3,4,5-tris(tetradecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris(tetradecyloxy)-

• Inchi： 1S/C49H90O5/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-52-46-43-45(49(50)51)44-47(53-41-38-35-32-29-26-23-20-17-14-11-8-5-2)48(46)54-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h43-44H,4-42H2,1-3H3,(H,50,51)
• InChI Key： AHSHPNBXEAZCSG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCCCCCCCCCCCCCC)=C(OCCCCCCCCCCCCCC)C(OCCCCCCCCCCCCCC)=C1

Computed Properties

• Exact Mass: 758.6792

Experimental Properties

• Density: 0.928±0.06 g/cm3(Predicted)
• Melting Point: 72 °C(Solv: dichloromethane (75-09-2))
• Boiling Point: 769.4±55.0 °C(Predicted)
• PSA: 64.99
• pka: 4.18±0.10(Predicted)